(S)-secoantioquine hydrochloride

• Molecular Formula: C37H39ClN2O8
• Molecular Weight: 675.2 g/mol
• IUPAC Name: 4-hydroxy-3-[5-[[(1S)-7-hydroxy-6-methoxy-8-[(6-methoxy-2-methyl-1-oxo-3,4-dihydroisoquinolin-7-yl)oxy]-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]-2-methoxyphenyl]benzaldehyde;hydrochloride
• InChI: InChI=1S/C37H38N2O8.ClH/c1-38-12-11-24-18-33(46-5)35(42)36(47-32-19-25-23(17-31(32)45-4)10-13-39(2)37(25)43)34(24)28(38)16-21-7-9-30(44-3)27(14-21)26-15-22(20-40)6-8-29(26)41;/h6-9,14-15,17-20,28,41-42H,10-13,16H2,1-5H3;1H/t28-;/m0./s1
• InChI Key: UOCXQPQQPWZQIB-JCOPYZAKSA-N
• Isomeric SMILES: CN1CCC2=CC(=C(C(=C2[C@@H]1CC3=CC(=C(C=C3)OC)C4=C(C=CC(=C4)C=O)O)OC5=C(C=C6CCN(C(=O)C6=C5)C)OC)O)OC.Cl
• Canonical SMILES: CN1CCC2=CC(=C(C(=C2C1CC3=CC(=C(C=C3)OC)C4=C(C=CC(=C4)C=O)O)OC5=C(C=C6CCN(C(=O)C6=C5)C)OC)O)OC.Cl

Description

(S)-Secoantioquine hydrochloride is a chiral organic compound characterized by its naphthalene core and trifluoromethylphenyl substituent. Its IUPAC name is 1-Naphthalenemethanamine, α-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-, hydrochloride (1:1), (αS). The (S)-configuration at the chiral center is critical for its stereospecific interactions with biological targets, particularly the D2 dopamine receptor . The hydrochloride salt enhances solubility and stability, a common strategy in pharmaceutical chemistry to improve bioavailability .

Pharmacologically, (S)-secoantioquine hydrochloride exhibits moderate binding affinity to the D2 dopamine receptor, with an IC50 of 10,000 nM, as reported in receptor inhibition assays . While its potency is lower compared to clinical standards like bromocriptine (Ki = 12.2 nM), its structural uniqueness makes it a candidate for further optimization in neuropharmacology .

Comparison with Similar Compounds

Structural Analogues and Pharmacological Profiles

The table below synthesizes key data from receptor inhibition studies and structural analyses of (S)-secoantioquine hydrochloride and analogous compounds:

Compound Name	Structural Features	Target Receptor	IC50/Ki (nM)	Therapeutic Notes
(S)-Secoantioquine hydrochloride	Naphthalene, trifluoromethylphenyl, (S)-chirality	D2 dopamine receptor	IC50 = 10,000	Low potency; exploratory phase
Bromocriptine	Ergoline backbone, peptide-like substituents	D2 dopamine receptor	Ki = 12.2	High potency; Parkinson’s therapy
A-706149	Piperidine core, halogenated aryl groups	D2 dopamine receptor	Ki = 246	Moderate potency; preclinical use
(S,R)-Pseudoxandrine hydrochloride	Benzofuran scaffold, dual stereocenters	D2 dopamine receptor	IC50 = 16,200	Very low potency; limited utility
(S)-3-Amino-6,7-dihydroxyhydrocoumarin HCl	Coumarin backbone, amino/hydroxy groups	Not specified	N/A	Enhanced solubility via HCl salt

Key Findings from Comparative Studies

Potency and Receptor Affinity :

• (S)-Secoantioquine’s IC50 of 10,000 nM is significantly higher (i.e., weaker binding) than bromocriptine (Ki = 12.2 nM), suggesting structural limitations in D2 receptor engagement. The trifluoromethyl group may introduce steric hindrance or electronic effects that reduce binding efficiency .
• A-706149 (Ki = 246 nM), a piperidine derivative, demonstrates that compact cyclic structures improve receptor affinity compared to (S)-secoantioquine’s linear naphthalene chain .

Role of Hydrochloride Salts: Hydrochloride salts, such as in (S)-secoantioquine and (S)-3-amino-6,7-dihydroxyhydrocoumarin, enhance aqueous solubility. However, (S)-secoantioquine’s low potency implies that solubility alone is insufficient for therapeutic efficacy .

Stereochemical Impact :

• The (S)-configuration in (S)-secoantioquine contrasts with the (S,R)-mixture in pseudoxandrine hydrochloride (IC50 = 16,200 nM). The latter’s even lower potency underscores the importance of enantiopurity in drug design .

Structural Motifs and Bioactivity :

• Bromocriptine’s ergoline scaffold enables high receptor affinity due to its rigid, multi-ring system, which aligns with the D2 receptor’s binding pocket. In contrast, (S)-secoantioquine’s flexible alkyl chain may adopt suboptimal conformations .